Cas no 1903323-89-6 (N-[3-(1,2-oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide)

• Product Name: N-[3-(1,2-oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide
• CAS No: 1903323-89-6
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 5550208
• Update Time: 2025-05-19

N-[3-(1,2-oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,2-oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide

• Inchi： 1S/C16H14N2O4/c19-13-8-15(22-14-6-2-1-5-12(13)14)16(20)17-7-3-4-11-9-18-21-10-11/h1-2,5-6,8-10H,3-4,7H2,(H,17,20)
• InChI Key： PHURRZDSNKTSQC-UHFFFAOYSA-N
• SMILES： C1(C(NCCCC2=CON=C2)=O)OC2=C(C=CC=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-[3-(1,2-oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide

N-[3-(1,2-Oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide: A Comprehensive Overview

N-[3-(1,2-Oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide, with the CAS number 1903323-89-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines elements of chromene derivatives and oxazole functionalities, making it a promising candidate for exploring novel therapeutic agents.

The structure of N-[3-(1,2-Oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide is characterized by a chromene ring system, which is a benzopyran derivative with a ketone group at the 4-position. The oxazole moiety, attached via a propyl chain to the carboxamide group, introduces additional electronic and steric properties that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural features in modulating biological activities, particularly in kinase inhibition and anti-inflammatory effects.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various methodologies to optimize its synthesis, including microwave-assisted reactions and catalytic processes. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing. The use of green chemistry principles in these synthetic approaches aligns with current trends toward sustainable chemical practices.

In terms of pharmacological activity, N-[3-(1,2-Oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide has shown potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound can effectively inhibit specific kinase targets, suggesting its potential as a lead molecule for drug development.

Beyond its enzymatic activity, this compound has also been investigated for its anti-inflammatory properties. Inflammation is a hallmark of numerous chronic diseases, such as arthritis and cardiovascular conditions. Experimental data indicate that N-[3-(1,2-Oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and reducing oxidative stress. These findings underscore its potential as a therapeutic agent for inflammatory diseases.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantum chemical calculations have revealed details about its electronic structure and reactivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of promising candidates.

Looking ahead, ongoing research aims to explore the pharmacokinetic profile of N-[3-(1,2-Oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for evaluating its suitability as an oral or parenteral drug. Additionally, toxicity studies are being conducted to assess its safety profile and determine appropriate dosing regimens.

In conclusion, N-[3-(1,2-Oxazol-4-yl)propyl]-4-oxochromene-2-carboxamide represents a compelling candidate for further exploration in the realm of medicinal chemistry. Its unique structure, combined with promising biological activities and advanced synthetic methods, positions it as a valuable asset in the pursuit of novel therapeutic interventions. As research continues to unfold, this compound may pave the way for innovative treatments across diverse disease areas.